Cas no 89009-26-7 ([1,1':3',1''-Terphenyl]-2'-carbonitrile, 4'-methyl-5'-phenyl-)

• Product Name: [1,1':3',1''-Terphenyl]-2'-carbonitrile, 4'-methyl-5'-phenyl-
• CAS No: 89009-26-7
• MF: C₂₆H₁₉N
• MW: 345.435766458511
• CID: 616163
• PubChem ID: 12753145
• Update Time: 2025-04-19

[1,1':3',1''-Terphenyl]-2'-carbonitrile, 4'-methyl-5'-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2'-carbonitrile, 4'-methyl-5'-phenyl-
• 3-methyl-2,4,6-triphenylbenzonitrile
• DTXSID00508955
• 89009-26-7

• Inchi： 1S/C26H19N/c1-19-23(20-11-5-2-6-12-20)17-24(21-13-7-3-8-14-21)25(18-27)26(19)22-15-9-4-10-16-22/h2-17H,1H3
• InChI Key： KIYYVRQXRSJTAD-UHFFFAOYSA-N
• SMILES： N#CC1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 345.151749610g/mol
• Monoisotopic Mass: 345.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 23.8Ų